N-[4-(acetylamino)phenyl]-2-methylpropanamide

• IUPAC Name: N-(4-acetamidophenyl)-2-methylpropanamide
• InChI: InChI=1S/C12H16N2O2/c1-8(2)12(16)14-11-6-4-10(5-7-11)13-9(3)15/h4-8H,1-3H3,(H,13,15)(H,14,16)
• InChI Key: PKCNHRDFYYYMPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

N-[4-(acetylamino)phenyl]-2-methylpropanamide, also known as acetaminophen, is a widely used analgesic and antipyretic drug. It is a non-opioid pain reliever that is commonly used to treat fever, headache, and mild to moderate pain. Acetaminophen is one of the most commonly used drugs in the world, with over 25 billion doses sold annually.

Mechanism of Action

The exact mechanism of action of N-[4-(acetylamino)phenyl]-2-methylpropanamiden is not fully understood. It is believed to work by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation. Acetaminophen is also thought to affect the central nervous system, reducing the perception of pain.
Biochemical and Physiological Effects:
Acetaminophen has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and fever, and to have anti-inflammatory properties. Acetaminophen has also been shown to have antioxidant properties, which may be beneficial in preventing oxidative damage in the body.

Advantages and Limitations for Lab Experiments

Acetaminophen is widely used in laboratory experiments due to its well-established synthesis method and known properties. It is also relatively inexpensive and widely available. However, there are limitations to its use in lab experiments, such as the fact that it is not effective in treating severe pain and is not suitable for long-term use.

Future Directions

There are a number of potential future directions for research on N-[4-(acetylamino)phenyl]-2-methylpropanamiden. One area of interest is the development of new formulations that may be more effective or have fewer side effects. Another area of research is the potential use of N-[4-(acetylamino)phenyl]-2-methylpropanamiden in treating other conditions, such as neuropathic pain or cancer-related pain. Additionally, research on the long-term effects of N-[4-(acetylamino)phenyl]-2-methylpropanamiden use may be beneficial in understanding its safety and efficacy.

Scientific Research Applications

Acetaminophen has been extensively studied for its analgesic and antipyretic properties. It is commonly used in clinical trials as a control group for testing the efficacy of new pain medications. Acetaminophen has also been studied for its potential use in treating other conditions, such as osteoarthritis and chronic low back pain.